Cas no 16582-61-9 (2-Benzothiazolamine,5,6,7-trichloro-)

2-Benzothiazolamine,5,6,7-trichloro- structure
16582-61-9 structure
Product Name:2-Benzothiazolamine,5,6,7-trichloro-
CAS No:16582-61-9
MF:C7H3Cl3N2S
MW:253.536116838455
CID:121741
PubChem ID:4619398
Update Time:2025-04-18

2-Benzothiazolamine,5,6,7-trichloro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,5,6,7-trichloro-
    • 5,6,7-trichloro-1,3-benzothiazol-2-amine
    • 5,6,7-Trichloro-2-benzothiazolamine
    • 5,6,7-Trichlorobenzo[d]thiazol-2-amine
    • 16582-61-9
    • DTXSID60404969
    • Inchi: 1S/C7H3Cl3N2S/c8-2-1-3-6(5(10)4(2)9)13-7(11)12-3/h1H,(H2,11,12)
    • InChI Key: PZTKRJPVVXGQBP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC2=C1SC(N)=N2)Cl)Cl

Computed Properties

  • Exact Mass: 251.90849
  • Monoisotopic Mass: 251.908252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.756±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.1E-3 g/L) (25 ºC),
  • PSA: 38.91

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